Cas no 2839144-58-8 (4-Amino-1-methanesulfonylbutan-2-one hydrochloride)

• Product Name: 4-Amino-1-methanesulfonylbutan-2-one hydrochloride
• CAS No: 2839144-58-8
• MF: C₅H₁₂ClNO₃S
• MW: 201.671679496765
• CID: 6575153
• PubChem ID: 165888040
• Update Time: 2025-05-25

4-Amino-1-methanesulfonylbutan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methanesulfonylbutan-2-one hydrochloride
• 4-amino-1-methylsulfonylbutan-2-one;hydrochloride
• 2839144-58-8
• EN300-39669433
• 4-Amino-1-methanesulfonylbutan-2-one hydrochloride

• Inchi： 1S/C5H11NO3S.ClH/c1-10(8,9)4-5(7)2-3-6;/h2-4,6H2,1H3;1H
• InChI Key： OWSYWVPICYENPT-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC(CCN)=O)(=O)=O

Computed Properties

• Exact Mass: 201.0226421g/mol
• Monoisotopic Mass: 201.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on 4-Amino-1-methanesulfonylbutan-2-one hydrochloride

4-Amino-1-methanesulfonylbutan-2-one hydrochloride (CAS No. 2839144-58-8)

4-Amino-1-methanesulfonylbutan-2-one hydrochloride is a chemical compound with the CAS registry number 2839144-58-8. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug development and industrial synthesis. The molecule consists of a butanone backbone with an amino group at position 4 and a methanesulfonyl group at position 1, which contributes to its distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-amino functionalities in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the methanesulfonyl group further enhances the compound's stability and selectivity, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for synthesizing advanced pharmaceutical agents, including anti-inflammatory drugs and enzyme inhibitors.

The synthesis of 4-amino-1-methanesulfonylbutan-2-one hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only improve the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of biological activity, this compound has shown remarkable properties in vitro, particularly in assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases, which are critical in cellular signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The hydrochloride form of the compound is particularly advantageous for pharmacokinetic studies due to its enhanced solubility and bioavailability.

Moreover, the structural versatility of 4-amino-1-methanesulfonylbutan-2-one hydrochloride allows for further functionalization, enabling researchers to explore its potential in drug delivery systems. By modifying the side chains or incorporating additional functional groups, scientists can tailor the compound's properties to meet specific therapeutic needs. This adaptability underscores its value as a building block in medicinal chemistry.

From an industrial perspective, this compound is also being investigated for its role in materials science. Its unique combination of functional groups makes it a candidate for synthesizing advanced polymers and surfactants with tailored physical properties. Recent advancements in polymer chemistry have leveraged similar structures to develop materials with improved mechanical strength and thermal stability.

In conclusion, 4-amino-1-methanesulfonylbutan-2-one hydrochloride (CAS No. 2839144-58-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, combined with cutting-edge synthetic methods and biological insights, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.